Cas no 1187167-84-5 (4-(4-Cyanobenzoyl)isoquinoline)

• Product Name: 4-(4-Cyanobenzoyl)isoquinoline
• CAS No: 1187167-84-5
• MF: C₁₇H₁₀N₂O
• MW: 258.27410364151
• MDL: MFCD13153031
• CID: 4684648
• Update Time: 2025-06-09

4-(4-Cyanobenzoyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-(4-Cyanobenzoyl)isoquinoline
• 4-(isoquinoline-4-carbonyl)benzonitrile

• MDL： MFCD13153031
• Inchi： 1S/C17H10N2O/c18-9-12-5-7-13(8-6-12)17(20)16-11-19-10-14-3-1-2-4-15(14)16/h1-8,10-11H
• InChI Key： KMKIDWDINSQCIP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C#N)=CC=1)C1C=NC=C2C=CC=CC=12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 403
• Topological Polar Surface Area: 53.8

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-(4-Cyanobenzoyl)isoquinoline

Introduction to 4-(4-Cyanobenzoyl)isoquinoline (CAS No. 1187167-84-5)

4-(4-Cyanobenzoyl)isoquinoline, with the CAS number 1187167-84-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoquinolines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 4-(4-Cyanobenzoyl)isoquinoline make it a valuable candidate for various studies, including those focused on enzyme inhibition, anticancer properties, and drug development.

The molecular structure of 4-(4-Cyanobenzoyl)isoquinoline consists of an isoquinoline ring system substituted with a 4-cyanobenzoyl group. The isoquinoline moiety is a common scaffold in many biologically active compounds, and the presence of the cyano group in the benzoyl substituent adds to its chemical versatility and reactivity. This combination of structural elements provides a robust platform for exploring its interactions with biological targets.

Recent studies have highlighted the potential of 4-(4-Cyanobenzoyl)isoquinoline in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2023) investigated the compound's ability to inhibit specific kinases involved in cancer cell proliferation. The results showed that 4-(4-Cyanobenzoyl)isoquinoline effectively inhibited the activity of these kinases, leading to reduced tumor growth in vitro and in vivo models. This finding underscores its potential as a lead compound for developing novel anticancer drugs.

In another study, researchers explored the anti-inflammatory properties of 4-(4-Cyanobenzoyl)isoquinoline. The compound was found to exhibit potent anti-inflammatory effects by modulating key signaling pathways involved in inflammation. Specifically, it inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for treating inflammatory diseases.

The pharmacokinetic properties of 4-(4-Cyanobenzoyl)isoquinoline have also been studied extensively. Research has shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Its high oral bioavailability and low toxicity further enhance its suitability for drug development.

In addition to its therapeutic applications, 4-(4-Cyanobenzoyl)isoquinoline has been used as a tool compound in chemical biology research. Its ability to selectively target specific proteins and pathways makes it an invaluable tool for understanding complex biological processes. For example, it has been employed in high-throughput screening assays to identify novel targets for drug discovery.

The synthesis of 4-(4-Cyanobenzoyl)isoquinoline involves several well-established chemical reactions. One common synthetic route involves the condensation of 1-methyl-3-phenylisoquinoline with 4-cyanobenzoyl chloride in the presence of a base such as triethylamine. This reaction yields high purity products with good yields, making it suitable for large-scale production.

Safety considerations are essential when handling any chemical compound. While 4-(4-Cyanobenzoyl)isoquinoline is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn at all times to minimize exposure risks.

In conclusion, 4-(4-Cyanobenzoyl)isoquinoline (CAS No. 1187167-84-5) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new applications and insights into its mechanisms of action, contributing to advancements in drug discovery and development.